Cas no 2166823-63-6 (methyl 2-amino-5-(1,3-thiazol-4-yl)-1,3-thiazole-4-carboxylate)

• Product Name: methyl 2-amino-5-(1,3-thiazol-4-yl)-1,3-thiazole-4-carboxylate
• CAS No: 2166823-63-6
• MF: C₈H₇N₃O₂S₂
• MW: 241.290078401566
• CID: 5934012
• PubChem ID: 165745283
• Update Time: 2025-10-05

methyl 2-amino-5-(1,3-thiazol-4-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-5-(1,3-thiazol-4-yl)-1,3-thiazole-4-carboxylate
• EN300-1458378
• 2166823-63-6

• Inchi： 1S/C8H7N3O2S2/c1-13-7(12)5-6(15-8(9)11-5)4-2-14-3-10-4/h2-3H,1H3,(H2,9,11)
• InChI Key： YULHKAAWKJFQTD-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(=O)OC)=C1C1=CSC=N1

Computed Properties

• Exact Mass: 240.99796882g/mol
• Monoisotopic Mass: 240.99796882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 135Ų

Additional information on methyl 2-amino-5-(1,3-thiazol-4-yl)-1,3-thiazole-4-carboxylate

Comprehensive Analysis of Methyl 2-amino-5-(1,3-thiazol-4-yl)-1,3-thiazole-4-carboxylate (CAS No. 2166823-63-6)

The compound methyl 2-amino-5-(1,3-thiazol-4-yl)-1,3-thiazole-4-carboxylate (CAS No. 2166823-63-6) is a heterocyclic organic molecule featuring a unique combination of thiazole rings and a carboxylate ester group. This structure has garnered significant interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both amino and ester functional groups enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

Recent studies highlight the growing demand for thiazole derivatives in drug discovery, particularly in the development of antiviral and antimicrobial agents. Researchers are exploring the role of methyl 2-amino-5-(1,3-thiazol-4-yl)-1,3-thiazole-4-carboxylate in modulating biological pathways, with a focus on its potential applications in treating infectious diseases. Its structural similarity to naturally occurring thiazole-containing compounds further underscores its relevance in medicinal chemistry.

From a synthetic perspective, the compound's CAS No. 2166823-63-6 serves as a critical identifier for procurement and regulatory compliance. Laboratories prioritize high-purity batches of this material to ensure reproducibility in experiments. The ester group in the molecule also allows for further derivatization, enabling the creation of customized analogs for targeted research.

In the context of green chemistry, scientists are investigating eco-friendly synthesis routes for methyl 2-amino-5-(1,3-thiazol-4-yl)-1,3-thiazole-4-carboxylate. Solvent-free reactions and catalytic methods are gaining traction, aligning with global sustainability goals. This aligns with frequent search queries such as "green synthesis of thiazole derivatives" and "sustainable heterocyclic chemistry," reflecting broader industry trends.

The compound's physicochemical properties, including solubility and stability, are frequently discussed in academic forums. Researchers often seek data on its melting point, spectral characteristics (NMR, IR), and chromatographic behavior—key details for analytical method development. These topics dominate search engine queries related to CAS No. 2166823-63-6, indicating strong demand for technical specifications.

Beyond pharmaceuticals, methyl 2-amino-5-(1,3-thiazol-4-yl)-1,3-thiazole-4-carboxylate shows promise in materials science. Its conjugated system suggests potential applications in organic electronics, where thiazole-based molecules contribute to charge transport properties. This interdisciplinary appeal makes it a subject of interest across multiple scientific communities.

Quality control remains paramount when working with this compound. Analytical techniques like HPLC and mass spectrometry are essential for verifying the purity of CAS No. 2166823-63-6 batches. Such rigorous characterization addresses common concerns raised in search queries about "impurity profiling of thiazole carboxylates" and "certification of research chemicals."

As patent landscapes evolve, novel applications of methyl 2-amino-5-(1,3-thiazol-4-yl)-1,3-thiazole-4-carboxylate continue to emerge. Recent filings describe its incorporation into fluorescent probes and sensor materials, expanding its utility beyond traditional medicinal chemistry applications. This diversification responds to growing market needs for multifunctional organic compounds.

The safety profile of this compound remains an active area of investigation. While not classified as hazardous under standard protocols, proper handling procedures for amino-thiazole derivatives are frequently searched topics. Laboratories emphasize the importance of material safety data sheets (MSDS) and appropriate personal protective equipment when handling such specialized chemicals.

In summary, methyl 2-amino-5-(1,3-thiazol-4-yl)-1,3-thiazole-4-carboxylate represents a compelling case study in modern heterocyclic chemistry. Its dual functionality as both a pharmaceutical intermediate and materials science component positions it at the intersection of multiple research frontiers. The continued refinement of synthesis methods and exploration of new applications ensure its enduring relevance in scientific literature and industrial practice.